![molecular formula C20H12 B033198 Benzo(k)fluoranthene CAS No. 207-08-9](/img/structure/B33198.png)
Benzo(k)fluoranthene
Overview
Description
Benzo(k)fluoranthene (BkF) is a polycyclic aromatic hydrocarbon (PAH) that is found in the environment, primarily in urban areas and areas of industrial activity. BkF is a major component of diesel exhaust, cigarette smoke, and other combustion products, and is considered to be a carcinogenic and mutagenic substance. BkF has been studied extensively for its potential health effects, and has been linked to an increased risk of cancer, respiratory diseases, and other health problems.
Scientific Research Applications
Organic Electronics : Benzo(k)fluoranthene and its derivatives demonstrate promising optical properties for applications in organic light-emitting diodes (OLEDs). They offer strong absorption and emission spectra, which are vital for the development of efficient OLED devices (Saranya, Kolandaivel, & Senthilkumar, 2011). Additionally, this compound-based linear acenes can be used as non-doped active layers in OLEDs, providing a wide range of luminescence spectra and intense illumination, suitable for deep blue- to green-emissive applications (Lee et al., 2013).
Environmental Chemistry and Sensing : this compound is used to develop optical sensors for detecting nitro aromatic compounds. For instance, when incorporated in poly(vinyl alcohol) films, it can effectively detect these compounds with high sensitivity (Patra & Mishra, 2001). This compound is also found in various environmental sources like gasoline exhaust, cigarette smoke, and coal tar (Montgomery, 2007).
Toxicology and Environmental Health : In toxicological studies, this compound has been investigated for its effects on marine organisms. For example, it induces oxidative stress and genotoxic damage in marine gastropods, with significant DNA damage and lipid peroxidation observed at concentrations above 1 g/L (Bhagat, Ingole, & Shyama, 2017). However, it exhibits varying tumorigenic activities in different contexts, as evidenced by studies on newborn mice (LaVoie, Braley, Rice, & Rivenson, 1987).
Chemical Properties : The standard molar enthalpy of formation of this compound has been studied, providing essential thermodynamic data for understanding its chemical behavior (Diogo & Piedade, 2002).
Biodegradation : this compound undergoes biotransformation by specific bacterial strains, such as Sphingobium sp. KK22, which can convert it into various products. This finding is crucial for understanding the environmental fate of this compound and its potential for bioremediation (Maeda et al., 2013).
Mechanism of Action
Target of Action
Benzo[k]fluoranthene, also known as Benzo(k)fluoranthene, is an organic compound classified as a polycyclic aromatic hydrocarbon (PAH) Like other pahs, it is known to interact with organic matter .
Mode of Action
It is known that pahs, including benzo[k]fluoranthene, can interact with organic matter and may have potential mutagenic effects .
Biochemical Pathways
It is known that pahs can be degraded by a broad range of microbes, including bacteria, fungi, and algae, under both aerobic and anaerobic conditions . This degradation process involves catabolic enzymes encoded by microbial genetic makeup .
Pharmacokinetics
The pharmacokinetics of Benzo[k]fluoranthene involve its absorption, distribution, metabolism, and excretion (ADME). It is characterized by its very low solubility, and it will volatilize slowly once dissolved . It is poorly soluble in most solvents, including water, ethanol, and DMSO . This suggests that its bioavailability may be limited.
Result of Action
It is known that pahs, including benzo[k]fluoranthene, can have toxic, carcinogenic, and mutagenic properties .
Action Environment
The action of Benzo[k]fluoranthene is influenced by environmental factors. It is a solid at 20°C with very low volatility . It will volatilize slowly once dissolved and adsorbs very strongly to organic matter . When present in soil, this compound will volatilize and solubilize very slowly . Once the source has disappeared, the adsorbed Benzo[k]fluoranthene will take a very long time to disappear, being released in its gaseous or dissolved forms .
Safety and Hazards
Benzo(k)fluoranthene is classified as a carcinogen . It is advised to avoid release to the environment, avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection . If exposed or concerned, it is recommended to get medical advice/attention .
Future Directions
The electrochemical properties of Benzo[k]Fluorenthene were investigated using a glassy carbon electrode . A new electroanalytical method has been proposed to quantify Benzo[k]Fluorenthene . In addition, the chromatographic and spectroscopic properties of Benzo[k]Fluorenthene were examined, and the results obtained were compared with the electroanalytical method .
properties
IUPAC Name |
benzo[k]fluoranthene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12/c1-2-6-15-12-19-17-10-4-8-13-7-3-9-16(20(13)17)18(19)11-14(15)5-1/h1-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAXBIWFMXWRORI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12 | |
Record name | BENZO[K]FLUORANTHENE | |
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Record name | BENZO(k)FLUORANTHENE | |
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DSSTOX Substance ID |
DTXSID0023909 | |
Record name | Benzo[k]fluoranthene | |
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Molecular Weight |
252.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Benzo[k]fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992), Pale yellow to yellow solid; [CAMEO] Fine yellow crystals; [MSDSonline], YELLOW CRYSTALS. | |
Record name | BENZO[K]FLUORANTHENE | |
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Record name | BENZO(k)FLUORANTHENE | |
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Boiling Point |
896 °F at 760 mmHg (NTP, 1992), 480 °C | |
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Record name | BENZO(k)FLUORANTHENE | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992), In water, 8.0X10-4 mg/L at 25 °C, In water, 0.00076 ppm at 25 °C, Soluble in ethanol, benzene, and acetic acid., Solubility in water: none | |
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Vapor Pressure |
9.59e-11 mmHg at 77 °F (NTP, 1992), 9.65X10-10 mm Hg at 25 °C | |
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Color/Form |
Yellow prisms from hexane or acetic acid, Yellow plates from alcohol; needles from acetic acid | |
CAS RN |
207-08-9 | |
Record name | BENZO[K]FLUORANTHENE | |
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Record name | BENZO(K)FLUORANTHENE | |
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Melting Point |
423 °F (NTP, 1992), 217 °C | |
Record name | BENZO[K]FLUORANTHENE | |
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Record name | BENZO(K)FLUORANTHENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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